Cas no 741290-09-5 (N-methylcyclopent-3-en-1-amine)

• Product Name: N-methylcyclopent-3-en-1-amine
• CAS No: 741290-09-5
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 3294617
• PubChem ID: 21306607
• Update Time: 2025-10-12

N-methylcyclopent-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPENTEN-1-AMINE, N-METHYL-
• N-methylcyclopent-3-en-1-amine
• G50617
• VFSJDHDSAIQLMF-UHFFFAOYSA-N
• EN300-1264254
• N-methylcyclopent-3-enamine
• DB-110001
• AKOS006380415
• 741290-09-5

• Inchi： 1S/C6H11N/c1-7-6-4-2-3-5-6/h2-3,6-7H,4-5H2,1H3
• InChI Key： VFSJDHDSAIQLMF-UHFFFAOYSA-N
• SMILES： N(C)C1CC=CC1

Computed Properties

• Exact Mass: 97.089149355Da
• Monoisotopic Mass: 97.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12Ų

Additional information on N-methylcyclopent-3-en-1-amine

Recent Advances in the Study of N-methylcyclopent-3-en-1-amine (CAS: 741290-09-5) and Its Applications in Chemical Biology and Pharmaceutical Research

N-methylcyclopent-3-en-1-amine (CAS: 741290-09-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This bicyclic amine derivative has shown promising potential in various applications, ranging from medicinal chemistry to drug discovery. Recent studies have focused on its unique structural properties, which make it a valuable scaffold for the development of novel therapeutic agents. The compound's ability to interact with biological targets, combined with its synthetic accessibility, has positioned it as a key player in the design of new bioactive molecules.

One of the most notable advancements in the study of N-methylcyclopent-3-en-1-amine is its role in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. Researchers have successfully utilized this compound as a building block in the construction of libraries of potential drug candidates. Its structural flexibility allows for the introduction of various functional groups, enabling the fine-tuning of pharmacological properties. Recent publications have highlighted its use in the development of inhibitors for kinases and GPCRs, two major classes of drug targets in modern medicine.

The pharmacological profile of N-methylcyclopent-3-en-1-amine derivatives has been extensively investigated in recent preclinical studies. Several research groups have reported promising results regarding the compound's metabolic stability and bioavailability, which are crucial factors in drug development. Particularly noteworthy is its demonstrated ability to cross the blood-brain barrier, opening possibilities for central nervous system (CNS) drug applications. These findings have spurred increased interest in the compound among pharmaceutical companies and academic research institutions alike.

From a synthetic chemistry perspective, novel methodologies for the preparation and functionalization of N-methylcyclopent-3-en-1-amine have been developed. Recent publications describe efficient asymmetric synthesis routes that provide access to enantiomerically pure forms of the compound. This advancement is particularly significant as it allows for the exploration of stereospecific biological activities, which could lead to more potent and selective drug candidates. The development of these synthetic protocols has greatly expanded the utility of 741290-09-5 in medicinal chemistry programs.

Looking forward, the research community anticipates several promising directions for N-methylcyclopent-3-en-1-amine applications. Current investigations are exploring its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's unique physicochemical properties make it particularly suitable for these cutting-edge therapeutic approaches. As research continues, we expect to see more clinical applications emerging from studies involving this versatile chemical entity.